Cas no 1804893-76-2 (2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride)

• Product Name: 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride
• CAS No: 1804893-76-2
• MF: C₈H₅ClN₂O₄S
• MW: 260.654299497604
• CID: 5004131
• Update Time: 2025-06-08

2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H5ClN2O4S/c1-5-2-7(11(12)13)6(4-10)8(3-5)16(9,14)15/h2-3H,1H3
• InChI Key： BEXGXRDFLZGPCR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=C(C=1C#N)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 429
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride

Introduction to 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride (CAS No. 1804893-76-2)

2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride (CAS No. 1804893-76-2) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique functional groups, including a cyano group, a methyl group, a nitro group, and a sulfonyl chloride moiety, offers a wide range of applications in the development of novel drugs and advanced materials.

The cyano group in 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. This characteristic makes it an excellent candidate for various synthetic transformations, particularly in the formation of nitriles and amides. The methyl group, on the other hand, provides steric hindrance and can affect the molecule's conformational flexibility, which is crucial for its interaction with biological targets.

The nitro group in 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride is a powerful electron-withdrawing substituent that can enhance the electrophilic nature of the molecule. This property is particularly useful in reactions involving nucleophilic substitution and addition. The presence of the nitro group also imparts significant electronic effects, which can be leveraged to fine-tune the reactivity and selectivity of synthetic processes.

The sulfonyl chloride moiety is a highly reactive functional group that can undergo nucleophilic substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols. This versatility makes 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride an invaluable reagent in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. These derivatives have found applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

In recent years, 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride has been extensively studied for its potential in drug discovery and development. Research has shown that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that sulfonamide derivatives of 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride demonstrated potent inhibitory effects against specific enzymes involved in inflammatory pathways.

Another area of interest is the use of 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride in the development of targeted drug delivery systems. The unique combination of functional groups allows for the design of prodrugs that can be selectively activated at specific sites within the body. This approach has the potential to improve drug efficacy while reducing side effects.

In addition to its applications in pharmaceutical research, 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride has also been explored for its use in materials science. The compound's high reactivity and functional versatility make it suitable for the synthesis of polymers with tailored properties. For example, researchers have used this compound to develop novel polymer coatings with enhanced thermal stability and mechanical strength.

The synthesis of 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nitration followed by sulfonylation and cyano substitution. Advances in green chemistry have led to the development of more sustainable methods for producing this compound, reducing environmental impact while maintaining efficiency.

Overall, 2-Cyano-5-methyl-3-nitrobenzenesulfonyl chloride (CAS No. 1804893-76-2) represents a valuable building block in modern chemical research. Its unique combination of functional groups offers a wide range of possibilities for synthetic transformations and applications across various scientific disciplines. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals and materials science.